2,6-Difluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid

• Molecular Formula: C9H11F2NO2Si
• Molecular Weight: 231.27 g/mol
• IUPAC Name: 2,6-difluoro-5-trimethylsilylpyridine-3-carboxylic acid
• InChI: InChI=1S/C9H11F2NO2Si/c1-15(2,3)6-4-5(9(13)14)7(10)12-8(6)11/h4H,1-3H3,(H,13,14)
• InChI Key: FOCBWYNVFMCWQD-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=C(N=C(C(=C1)C(=O)O)F)F

Description

2,6-Difluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H11F2NO2Si and its molecular weight is 231.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,6-Difluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid (1.17 g, 5.05 mmol) was dissolved in a mixture of DCM (20 mL) and MeOH (5 mL) and treated with (trimethylsilyl)diazomethane (2.0 m in diethyl ether, 5.0 mL, 10.00 mmol). [2,6-Difluoro-5-(trimethylsilyl)pyridine-3-carboxylic acid was synthesized according to M. Schlosser and T. Rausis, Eur. J. Org. Chem., 2004, pp 1018-1024]. The derived solution was maintained at rt for 1 hour. Evaporation under reduced pressure and purification using the by silica gel chromatography (hexane to ethyl actetate gradient) gave the desired methyl 2,6-difluoro-5-(trimethylsilyl)nicotinate.